Cas no 2056-41-9 (1-(2-chloroethyl)azocane;hydrochloride)
2056-41-9 structure
Product Name:1-(2-chloroethyl)azocane;hydrochloride
CAS No:2056-41-9
MF:C9H19Cl2N
MW:212.15986084938
CID:1394904
PubChem ID:24186448
Update Time:2025-04-20
1-(2-chloroethyl)azocane;hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-chloro-ethyl)-octahydro-azocine, hydrochloride
- NSC50594
- 1-(2-Chlor-aethyl)-octahydro-azocin, Hydrochlorid
- 1-(2-chloroethyl)azocane,hydrochloride
- 1-(2-chloroethyl)azocane
- hydrochloride
- DTXSID70637226
- 2056-41-9
- 1-(2-Chloroethyl)azocane--hydrogen chloride (1/1)
- NSC-50594
- 1-(2-chloroethyl)azocane;hydrochloride
-
- Inchi: 1S/C9H18ClN.ClH/c10-6-9-11-7-4-2-1-3-5-8-11;/h1-9H2;1H
- InChI Key: NTPFEBBDMCASKU-UHFFFAOYSA-N
- SMILES: ClCCN1CCCCCCC1.Cl
Computed Properties
- Exact Mass: 175.11294
- Monoisotopic Mass: 211.0894550g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 87.6
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 3.2Ų
Experimental Properties
- PSA: 3.24
- LogP: 3.23120
1-(2-chloroethyl)azocane;hydrochloride Related Literature
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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